molecular formula C25H25ClFNO3 B12439936 (3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4'-fluoro-[1,1'-biphenyl]-4-yl}piperidine hydrochloride

(3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4'-fluoro-[1,1'-biphenyl]-4-yl}piperidine hydrochloride

Cat. No.: B12439936
M. Wt: 441.9 g/mol
InChI Key: LXCDAUDXYHUOFQ-ZOLWKPHLSA-N
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Description

(3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4’-fluoro-[1,1’-biphenyl]-4-yl}piperidine hydrochloride is a complex organic compound with potential applications in various scientific fields. This compound features a piperidine ring substituted with a benzodioxole moiety and a biphenyl group, making it a unique structure with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4’-fluoro-[1,1’-biphenyl]-4-yl}piperidine hydrochloride typically involves multiple steps, including the formation of the piperidine ring, the introduction of the benzodioxole moiety, and the attachment of the biphenyl group. Common reagents used in these reactions include piperidine, benzodioxole derivatives, and biphenyl compounds. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4’-fluoro-[1,1’-biphenyl]-4-yl}piperidine hydrochloride can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form different oxidation states, potentially leading to the formation of new functional groups.

    Reduction: Reduction reactions can be used to modify the compound’s structure, potentially altering its chemical and physical properties.

    Substitution: The compound can undergo substitution reactions, where one or more atoms or groups are replaced by different atoms or groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce different oxidized derivatives, while substitution reactions can lead to a variety of substituted compounds with potentially different properties and applications.

Scientific Research Applications

(3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4’-fluoro-[1,1’-biphenyl]-4-yl}piperidine hydrochloride has several scientific research applications, including:

    Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, as well as a reagent in various chemical reactions.

    Biology: It may be used in biological studies to investigate its effects on different biological systems and pathways.

    Medicine: The compound could have potential therapeutic applications, such as in the development of new drugs or treatments for various diseases.

    Industry: It may be used in industrial processes, such as the production of specialty chemicals or materials with specific properties.

Mechanism of Action

The mechanism of action of (3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4’-fluoro-[1,1’-biphenyl]-4-yl}piperidine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4’-fluoro-[1,1’-biphenyl]-4-yl}piperidine hydrochloride include other piperidine derivatives, benzodioxole-containing compounds, and biphenyl-substituted molecules. Examples include trifluorotoluene and other fluorinated biphenyl compounds.

Uniqueness

The uniqueness of (3R,4R)-3-[(2H-1,3-benzodioxol-5-yloxy)methyl]-4-{4’-fluoro-[1,1’-biphenyl]-4-yl}piperidine hydrochloride lies in its specific combination of functional groups and stereochemistry, which may confer unique chemical and biological properties not found in other similar compounds. This makes it a valuable compound for various scientific research and industrial applications.

Properties

Molecular Formula

C25H25ClFNO3

Molecular Weight

441.9 g/mol

IUPAC Name

(3R,4R)-3-(1,3-benzodioxol-5-yloxymethyl)-4-[4-(4-fluorophenyl)phenyl]piperidine;hydrochloride

InChI

InChI=1S/C25H24FNO3.ClH/c26-21-7-5-18(6-8-21)17-1-3-19(4-2-17)23-11-12-27-14-20(23)15-28-22-9-10-24-25(13-22)30-16-29-24;/h1-10,13,20,23,27H,11-12,14-16H2;1H/t20-,23+;/m1./s1

InChI Key

LXCDAUDXYHUOFQ-ZOLWKPHLSA-N

Isomeric SMILES

C1CNC[C@@H]([C@@H]1C2=CC=C(C=C2)C3=CC=C(C=C3)F)COC4=CC5=C(C=C4)OCO5.Cl

Canonical SMILES

C1CNCC(C1C2=CC=C(C=C2)C3=CC=C(C=C3)F)COC4=CC5=C(C=C4)OCO5.Cl

Origin of Product

United States

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